Cas no 1805396-81-9 (Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805396-81-9
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4865280
• Update Time: 2025-09-17

Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)7-6(10)4(2-13)5(3-14-7)8(11)12/h3,8H,1H3
• InChI Key： IKQXZKLQABJTED-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2
• Topological Polar Surface Area: 63